Cas no 2229232-69-1 (2-(3-bromoprop-1-en-2-yl)-5-methylpyridine)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine
• CAS No: 2229232-69-1
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 6274361
• PubChem ID: 165647598
• Update Time: 2025-06-29

2-(3-bromoprop-1-en-2-yl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine
• 2229232-69-1
• EN300-1927141

• Inchi： 1S/C9H10BrN/c1-7-3-4-9(11-6-7)8(2)5-10/h3-4,6H,2,5H2,1H3
• InChI Key： NESNJRIVXRQZTA-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine

Professional Introduction to 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine (CAS No. 2229232-69-1)

2-(3-bromoprop-1-en-2-yl)-5-methylpyridine, a compound with the CAS number 2229232-69-1, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromopropenyl side chain and a methyl substituent on the pyridine ring, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The bromopropenyl group in 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine introduces a reactive site that can be utilized for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic compounds. The methyl substituent on the pyridine ring not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. For instance, studies have shown that certain pyridine-based molecules can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. The structural motif of 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine makes it a promising candidate for further exploration in this area.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step is particularly crucial, as it introduces the reactive bromo group necessary for subsequent cross-coupling reactions. Additionally, the methylation at the 5-position of the pyridine ring enhances the overall stability and bioavailability of the compound. These synthetic strategies have been optimized to ensure high yields and purity, making it a reliable building block for pharmaceutical applications.

One of the most compelling aspects of 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine is its potential in medicinal chemistry. Researchers have leveraged its structural flexibility to develop derivatives with enhanced pharmacological properties. For example, modifications at the bromopropenyl group have led to compounds with improved binding affinity to biological targets. Similarly, alterations at the methyl position have resulted in molecules with altered metabolic profiles, which can be advantageous for drug delivery systems.

The compound's role in drug discovery is further underscored by its application in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit promising biological activity and then optimizing these fragments into lead compounds. 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine serves as an excellent starting point for such endeavors due to its well-defined structure and reactivity. By integrating this compound into fragment libraries, researchers can accelerate the identification of novel therapeutic agents.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine (CAS No. 2229232-69-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the bromopropenyl and methyl substituents, make it a valuable intermediate for synthesizing diverse pharmacologically active agents. The ongoing research in this area continues to uncover new applications and derivatives that highlight its importance in drug development. As our understanding of molecular interactions advances, compounds like 2-(3-bromoprop-1-en-2-yl)-5-methylpyridine will undoubtedly play a crucial role in shaping the future of medicine.